1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline
Overview
Description
1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline, also known as CMI, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CMI belongs to the class of indoline derivatives and has been shown to possess potent anti-inflammatory and analgesic properties.
Mechanism of Action
The exact mechanism of action of 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline is not fully understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) pathways, which are involved in the production of inflammatory mediators. 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline has been shown to possess potent anti-inflammatory and analgesic effects in various animal models. It has also been shown to possess anti-cancer properties and has been studied for its potential use in cancer therapy. 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline has been shown to reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the activation of immune cells such as macrophages and T cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline is its potent anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of various inflammatory and pain-related disorders. However, one of the limitations of 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline. One of the areas of interest is the development of more efficient synthesis methods for 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline. Another area of interest is the investigation of the potential use of 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline in the treatment of various inflammatory and pain-related disorders. Further studies are also needed to fully understand the mechanism of action of 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline and its potential use in cancer therapy. Additionally, the development of more efficient delivery systems for 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline could help overcome its poor solubility and enhance its therapeutic efficacy.
Conclusion
In conclusion, 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline possesses potent anti-inflammatory and analgesic properties and has been studied for its potential use in the treatment of various inflammatory and pain-related disorders. Further studies are needed to fully understand the mechanism of action of 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline and its potential use in cancer therapy.
Scientific Research Applications
1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline has been extensively studied for its potential therapeutic applications. It has been shown to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory and pain-related disorders. 1-[2-(4-chloro-3-methylphenoxy)propanoyl]-2-methylindoline has also been shown to possess anti-cancer properties and has been studied for its potential use in cancer therapy.
properties
IUPAC Name |
2-(4-chloro-3-methylphenoxy)-1-(2-methyl-2,3-dihydroindol-1-yl)propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClNO2/c1-12-10-16(8-9-17(12)20)23-14(3)19(22)21-13(2)11-15-6-4-5-7-18(15)21/h4-10,13-14H,11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSGSLXHBQPXTQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2N1C(=O)C(C)OC3=CC(=C(C=C3)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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